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Compound of Interest

Compound Name: BIX-01338 hydrate

Cat. No.: B10831214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

BIX-01338 hydrate, a histone lysine methyltransferase inhibitor. Adherence to these guidelines

is crucial for ensuring the compound's stability, potency, and the reproducibility of experimental

results.

Introduction
BIX-01338 hydrate is a chemical probe that functions as a potent inhibitor of histone lysine

methyltransferases, key enzymes in epigenetic regulation. Understanding the proper

techniques for its dissolution and storage is paramount for its effective use in research and

drug development.

Physicochemical Properties and Storage
BIX-01338 hydrate is a solid, typically appearing as a light blue to blue powder. For optimal

stability and performance, it is essential to follow the recommended storage and handling

conditions.

Table 1: Solubility and Storage Recommendations for BIX-01338 Hydrate
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Parameter Value/Recommendation Source(s)

Form Solid [1]

Solubility in DMSO 200 mg/mL (321.77 mM) [1]

Storage of Solid
-20°C, sealed from moisture

and light
[1]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month

(sealed, protected from light)

[1]

Experimental Protocols
Reagent and Equipment Preparation

BIX-01338 hydrate powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Ultrasonic bath

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated pipettes and sterile tips

Protocol for Preparation of a 10 mM Stock Solution
Equilibration: Allow the vial of BIX-01338 hydrate powder to equilibrate to room temperature

for 15-20 minutes before opening to minimize moisture condensation.

Weighing: Accurately weigh the desired amount of BIX-01338 hydrate powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

approximately 0.622 mg of BIX-01338 hydrate (Molecular Weight: 621.56 g/mol ).

Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the powder. For

1 mL of a 10 mM solution, add 1 mL of DMSO.
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Sonication: To ensure complete dissolution, sonicate the solution in an ultrasonic bath.[1]

The use of hygroscopic DMSO can significantly impact solubility, so it is recommended to

use a newly opened bottle of anhydrous DMSO.[1]

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, light-protected tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage

(up to 1 month).[1]

Application in Cell-Based Assays
BIX-01338 hydrate is a valuable tool for studying the role of histone methylation in various

biological processes. The following is a general guideline for its use in cell culture experiments.

The optimal concentration and incubation time should be determined empirically for each cell

line and experimental setup.

General Protocol for Cell Treatment
Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere and resume logarithmic growth.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the BIX-
01338 hydrate stock solution. Prepare a series of dilutions in cell culture medium to achieve

the desired final concentrations. It is crucial to ensure that the final DMSO concentration in

the culture medium is consistent across all conditions (including vehicle controls) and is non-

toxic to the cells (typically ≤ 0.1%).

Cell Treatment: Remove the existing culture medium and replace it with the medium

containing the various concentrations of BIX-01338 hydrate or the vehicle control.

Incubation: Incubate the cells for the desired period.

Downstream Analysis: Following incubation, cells can be harvested and processed for

various downstream applications, such as Western blotting to assess histone methylation

levels, quantitative PCR to analyze gene expression, or chromatin immunoprecipitation

(ChIP) to study histone mark distribution.
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Mechanism of Action
BIX-01338 hydrate acts as an inhibitor of histone lysine methyltransferases. These enzymes

catalyze the transfer of methyl groups to lysine residues on histone proteins, a key post-

translational modification that influences chromatin structure and gene expression.

Epigenetic Regulation

BIX-01338 Hydrate Histone Lysine
Methyltransferase

Inhibition Histone Methylation
(e.g., H3K9me2)

Catalyzes
Chromatin Condensation Gene Silencing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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